Cas no 898447-24-0 (9-(3,4-dimethoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(3,4-dimethoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898447-24-0
• MF: C₁₉H₁₇N₅O₅
• MW: 395.368783712387
• CID: 6013125
• PubChem ID: 7267851
• Update Time: 2025-07-17

9-(3,4-dimethoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(3,4-dimethoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 9-(3,4-dimethoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-7H-purine-6-carboxamide
• AB00679767-01
• AKOS024268801
• 898447-24-0
• F2565-0332

• Inchi： 1S/C19H17N5O5/c1-9-4-6-12(29-9)17-21-14(16(20)25)15-18(23-17)24(19(26)22-15)10-5-7-11(27-2)13(8-10)28-3/h4-8H,1-3H3,(H2,20,25)(H,22,26)
• InChI Key： KQENXKILHQANKE-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(C3=CC=C(C)O3)N=C2C(N)=O)N(C2=CC=C(OC)C(OC)=C2)C1=O

Computed Properties

• Exact Mass: 395.12296866g/mol
• Monoisotopic Mass: 395.12296866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 133Ų

Additional information on 9-(3,4-dimethoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Recent Advances in the Study of 9-(3,4-dimethoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS: 898447-24-0)

The compound 9-(3,4-dimethoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS: 898447-24-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This purine derivative has shown promising pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

One of the key findings from the latest research is the compound's ability to selectively inhibit specific kinases involved in inflammatory pathways. In vitro studies have demonstrated that 898447-24-0 exhibits high affinity for certain protein kinases, leading to the suppression of pro-inflammatory cytokines. This makes it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Molecular docking studies have further revealed the binding interactions between the compound and its target kinases, providing insights into its structure-activity relationship.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as an anti-cancer agent. Preliminary data suggest that 898447-24-0 can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. For instance, studies on breast cancer cells have shown that the compound can downregulate the expression of survival proteins and activate caspase-dependent apoptosis. These findings highlight its dual functionality as both an anti-inflammatory and anti-cancer agent, although further in vivo studies are needed to validate these effects.

The synthetic chemistry community has also made strides in optimizing the production of 898447-24-0. Recent publications describe improved synthetic routes that enhance yield and purity while reducing the number of steps required. These advancements are critical for scaling up production and facilitating future preclinical and clinical studies. Notably, one study reported a novel one-pot synthesis method that significantly reduces the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical development.

Despite these promising developments, challenges remain in the clinical translation of 898447-24-0. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, which may limit its therapeutic efficacy. Researchers are currently exploring various formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to address these limitations. Additionally, toxicology studies are underway to assess the compound's safety profile, a critical step before advancing to human trials.

In conclusion, the recent research on 9-(3,4-dimethoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS: 898447-24-0) underscores its potential as a multi-target therapeutic agent. Its dual action as a kinase inhibitor and apoptosis inducer positions it as a promising candidate for treating inflammatory and oncological diseases. However, further studies are needed to overcome pharmacokinetic and safety challenges. The ongoing optimization of synthetic methods and formulation strategies will be pivotal in advancing this compound toward clinical applications.